Ethyl 2-amino-3-cyclopropylpropanoate
Overview
Description
Scientific Research Applications
Crystal Packing and Interaction Analysis
- Ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate, a compound related to ethyl 2-amino-3-cyclopropylpropanoate, demonstrates unique N⋯π and O⋯π interactions in its crystal packing. These interactions, along with hydrogen bonds, contribute to the formation of a zigzag double-ribbon structure (Zhang, Wu, & Zhang, 2011).
Synthesis of Heterocyclic Compounds
- Ethyl 2-[(2,2-dibenzoyl)ethenyl]amino-3-dimethylaminopropenoate is used as a reagent in synthesizing various heterocyclic compounds, including fused 3-aminopyranones and pyrimidin-4-ones. This demonstrates the compound's utility in complex organic syntheses (Soršak, Stanovnik, & Grdadolnik, 1998).
Enantioselective Synthesis of Amino Acids
- The compound has been utilized in the enantioselective synthesis of certain amino acids, such as (2R,3R)-N-Boc-2-amino-3-cyclohexyl-3-hydroxypropanoic acid. This process is important for producing enantiomerically pure substances for various applications (Alonso, Santacana, Rafecas, & Riera, 2005).
Chemical Transformations and Reactions
- Ethyl 2-azidopropenoate, a related compound, undergoes transformations to form ethyl 2-aminopropenoate with various substituents. These reactions are significant for understanding and developing new synthetic pathways (Kakimoto, Mariko, Kondo, & Hiyama, 1982).
Synthesis of Functionalised Pyrido and Imidazo Derivatives
- The compound is also involved in the synthesis of functionalised pyrido[4,3-b][1,4]oxazine and imidazo[1,2-a]pyridine derivatives. These synthesized derivatives have potential applications in various areas of chemistry and pharmacology (Arrault, Touzeau, Guillaumet, Leger, Jarry, & Mérour, 2002).
Safety and Hazards
Ethyl 2-amino-3-cyclopropylpropanoate hydrochloride has several safety precautions associated with it. It is advised to avoid breathing dust, wash skin thoroughly after handling, use only outdoors or in a well-ventilated area, wear protective gloves/eye protection/face protection, and avoid release to the environment . It is also advised to handle under inert gas and protect from moisture .
Relevant Papers One relevant paper titled “Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines” discusses the application of immobilised whole-cell biocatalysts with ®-transaminase activity for the synthesis of novel disubstituted 1-phenylpropan-2-amines . This could potentially be relevant to the synthesis of this compound.
properties
IUPAC Name |
ethyl 2-amino-3-cyclopropylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-2-11-8(10)7(9)5-6-3-4-6/h6-7H,2-5,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXVODSJSYKGGOE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1CC1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1339219-24-7 |
Source
|
| Record name | ethyl 2-amino-3-cyclopropylpropanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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